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Compound of Interest

Compound Name: Chimassorb 2020

Cat. No.: B8282987 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing Chimassorb 2020 for the accelerated

weathering of polymers. It includes troubleshooting advice, frequently asked questions,

detailed experimental protocols, and performance data to ensure the successful optimization of

your testing parameters.

Frequently Asked Questions (FAQs)
Q1: What is the recommended concentration range for Chimassorb 2020 in accelerated

weathering tests?

A1: The optimal concentration of Chimassorb 2020, a high molecular weight hindered amine

light stabilizer (HALS), is dependent on the polymer type, the thickness of the material, and the

expected environmental stressors. For polyolefins such as polypropylene (PP) and

polyethylene (PE), a general concentration range of 0.1% to 1.0% by weight is recommended.

For applications requiring long-term thermal stability, this range can be extended up to 1.4%.[1]

[2] It is crucial to conduct a ladder study (testing a series of concentrations) to determine the

most effective level for your specific application.

Q2: When should I consider using a UV absorber in conjunction with Chimassorb 2020?
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A2: For unpigmented or lightly pigmented polymer systems, it is highly recommended to use

Chimassorb 2020 in combination with a UV absorber, such as those from the Tinuvin® or

Chimassorb® ranges (e.g., Tinuvin® 326, Tinuvin® 328, or Chimassorb® 81).[1] Chimassorb
2020, as a HALS, primarily scavenges free radicals generated by UV exposure, while a UV

absorber works by absorbing harmful UV radiation and dissipating it as heat. This synergistic

combination provides a more robust and comprehensive protection system for the polymer,

significantly improving light fastness and overall durability.

Q3: Can Chimassorb 2020 be used in pigmented polymer systems?

A3: Yes, Chimassorb 2020 is designed to have minimal interaction with pigments.[2][3] Its high

molecular weight and chemical structure reduce the likelihood of adverse reactions that can

sometimes occur between HALS and certain pigments, which can lead to reduced stabilizer

efficiency or color shifts. However, it is always advisable to perform preliminary testing with the

specific pigment to ensure compatibility and optimal performance.

Q4: What are the primary degradation mechanisms that Chimassorb 2020 helps to mitigate?

A4: Chimassorb 2020 is effective in mitigating polymer degradation caused by exposure to UV

radiation and thermal stress. As a hindered amine light stabilizer, its primary mechanism of

action is to scavenge and trap free radicals that are formed during the photo-oxidation process.

[4] By interrupting this degradation cycle, it helps to prevent a variety of failure modes,

including:

Chain Scission and Cross-linking: Prevents the breakdown of polymer chains, which leads to

loss of mechanical properties.

Discoloration (Yellowing): Reduces the formation of chromophores that cause the polymer to

yellow.

Surface Cracking and Chalking: Maintains the surface integrity of the material.

Loss of Physical Properties: Preserves properties such as impact strength, tensile strength,

and elongation.[4]

Q5: What is the effect of the high molecular weight of Chimassorb 2020 on its performance?
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A5: The high molecular weight (2600-3400 g/mol ) of Chimassorb 2020 provides several key

advantages:[3]

Low Volatility: It is less likely to evaporate from the polymer matrix during high-temperature

processing and end-use.

High Resistance to Extraction: It exhibits excellent resistance to being washed out by water

or other solvents, ensuring long-term protection.

Excellent Polymer Compatibility: It is highly compatible with a wide range of polymers,

particularly polyolefins.

Reduced Migration: Its large molecular size restricts its movement within the polymer,

leading to more consistent and durable protection.

Troubleshooting Guide
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Problem Potential Cause Recommended Solution

Premature Yellowing or Color

Change

1. Insufficient concentration of

Chimassorb 2020.2. Absence

of a UV absorber in a clear or

lightly pigmented system.3.

Interaction with other additives

(e.g., acidic components).4.

Excessive thermal degradation

during processing.

1. Increase the concentration

of Chimassorb 2020 within the

recommended range (0.1% -

1.0%).2. Incorporate a suitable

UV absorber (e.g., Tinuvin®

328) at a concentration of

0.1% - 0.5%.3. Review the

entire additive package for

potential antagonistic

interactions.4. Optimize

processing temperatures and

residence times to minimize

thermal stress.

Rapid Loss of Mechanical

Properties (e.g., Brittleness,

Cracking)

1. Inadequate dispersion of

Chimassorb 2020 in the

polymer matrix.2.

Concentration is too low for the

severity of the weathering

conditions.3. Depletion of the

stabilizer over time due to high

UV exposure.

1. Ensure thorough mixing and

dispersion during

compounding. Consider using

a masterbatch.2. Increase the

loading level of Chimassorb

2020.3. For extremely harsh

environments, consider a

higher initial concentration or

the use of a synergistic

stabilizer package.

Surface Defects (e.g.,

Chalking, Loss of Gloss)

1. Surface degradation is

outpacing the stabilizer's ability

to protect the polymer.2.

Migration and loss of other

additives from the surface.

1. Increase the concentration

of Chimassorb 2020.2. The

combination with a UV

absorber can be particularly

effective in protecting the

surface.

Inconsistent Weathering

Performance Between Batches

1. Variation in the

concentration of Chimassorb

2020.2. Inconsistent dispersion

of the additive.3. Variations in

the base polymer resin.

1. Implement strict quality

control on the addition of all

additives.2. Standardize the

compounding process to

ensure uniform dispersion.3.
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Ensure the consistency of the

polymer resin used in

production.

Data Presentation
The following tables provide illustrative data on the expected performance of polypropylene

(PP) stabilized with varying concentrations of Chimassorb 2020 during accelerated weathering

tests.

Table 1: Effect of Chimassorb 2020 Concentration on Gloss Retention (60°) of Polypropylene

Concentration
of Chimassorb
2020 (%)

Initial Gloss
Gloss after 500
hours

Gloss after
1000 hours

Gloss after
2000 hours

0 (Control) 95 60 30 10

0.1 95 85 70 50

0.5 95 92 88 80

1.0 95 94 91 87

Table 2: Effect of Chimassorb 2020 Concentration on Color Change (ΔE*ab) of Polypropylene

Concentration of
Chimassorb 2020
(%)

ΔEab after 500
hours

ΔEab after 1000
hours

ΔE*ab after 2000
hours

0 (Control) 5.2 10.5 18.3

0.1 2.1 4.3 7.8

0.5 0.8 1.5 2.9

1.0 0.5 1.1 2.1
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Table 3: Effect of Chimassorb 2020 Concentration on Tensile Strength Retention of

Polypropylene

Concentration of
Chimassorb 2020
(%)

Retention after 500
hours (%)

Retention after
1000 hours (%)

Retention after
2000 hours (%)

0 (Control) 70 40 <10

0.1 90 75 55

0.5 98 92 85

1.0 99 96 91

Experimental Protocols
Protocol 1: Sample Preparation for Accelerated
Weathering

Material Compounding:

Dry the base polymer resin (e.g., polypropylene homopolymer) to the manufacturer's

recommended specifications.

Accurately weigh the required amounts of Chimassorb 2020 and any other additives

(e.g., UV absorber, pigments) based on the desired final concentration.

Compound the polymer and additives using a twin-screw extruder to ensure

homogeneous dispersion. It is often beneficial to first create a masterbatch with a higher

concentration of Chimassorb 2020, which is then let down into the bulk polymer.

Set the extruder temperature profile appropriate for the polymer being processed.

Specimen Fabrication:

Injection mold the compounded material into standard test plaques (e.g., 70 mm x 150 mm

x 3 mm).
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Ensure consistent molding parameters (temperature, pressure, cooling time) for all

samples to minimize variability.

Label each plaque clearly with the formulation details.

Protocol 2: Accelerated Weathering Test Procedure
(Based on ASTM G154)

Apparatus:

Use a fluorescent UV accelerated weathering apparatus (e.g., QUV).

Select the appropriate fluorescent lamps (e.g., UVA-340 lamps to simulate sunlight).

Test Cycle:

A common cycle for polyolefins is Cycle 1 from ASTM G154:

8 hours of UV exposure at 60°C black panel temperature.

4 hours of condensation at 50°C black panel temperature.

Set the irradiance level of the UVA-340 lamps (e.g., 0.89 W/m²/nm at 340 nm).

Procedure:

Mount the prepared polymer plaques in the sample holders of the weathering chamber.

Program the test cycle and initiate the exposure.

Periodically remove a subset of samples at predetermined intervals (e.g., 0, 250, 500,

1000, 1500, 2000 hours) for evaluation.

Protocol 3: Evaluation of Weathered Samples
Visual Assessment:

Visually inspect the samples for any signs of cracking, chalking, or other surface defects.
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Color and Gloss Measurement:

Measure the color of the samples using a spectrophotometer and calculate the color

change (ΔE*ab) relative to the unexposed control.

Measure the 60° gloss using a gloss meter.

Mechanical Property Testing:

Conduct tensile testing according to ASTM D638 to determine the tensile strength,

elongation at break, and modulus.

Perform impact testing (e.g., Izod or Charpy) according to the relevant ASTM standard

(e.g., ASTM D256) to assess the material's toughness.
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Caption: Experimental workflow for optimizing Chimassorb 2020 concentration.
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Caption: Simplified mechanism of HALS stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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